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The table below summarizes the known chemical properties of Antibacterial Agent 157 based on current

data.

Property Value / Description

CAS Number 2573134-85-5 [1]

Molecular Formula C₂₆H₂₃BrF₄N₂O₃ [1]

Molecular Weight 567.37 g/mol [1]

Solubility in DMSO 1.2 mg/mL [2]

Recommended Storage Store at room temperature (continental US); may vary elsewhere. [1]

Experimental Protocol: Solubility and Stock Solution
Preparation

This protocol provides a method for preparing a standard stock solution of Antibacterial Agent 157 in

DMSO for in vitro antibacterial assays.

Materials

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s12861167?utm_src=pdf-body
https://www.smolecule.com/products/s12861167?utm_src=pdf-interest
https://www.smolecule.com/products/s12861167?utm_src=pdf-body
https://www.medchemexpress.com/antibacterial-agent-157.html?srsltid=AfmBOoqk7EFf_xFdo_huAb4lz2Muc_cIO-7b1mUmCrogmdP6pk5f119K
https://www.medchemexpress.com/antibacterial-agent-157.html?srsltid=AfmBOoqk7EFf_xFdo_huAb4lz2Muc_cIO-7b1mUmCrogmdP6pk5f119K
https://www.medchemexpress.com/antibacterial-agent-157.html?srsltid=AfmBOoqk7EFf_xFdo_huAb4lz2Muc_cIO-7b1mUmCrogmdP6pk5f119K
https://www.sigmaaldrich.com/US/en/product/sigma/b157
https://www.medchemexpress.com/antibacterial-agent-157.html?srsltid=AfmBOoqk7EFf_xFdo_huAb4lz2Muc_cIO-7b1mUmCrogmdP6pk5f119K
https://www.smolecule.com/products/s12861167?utm_src=pdf-body
https://www.smolecule.com/products/s12861167?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Antibacterial Agent 157 (solid compound) [1]

Anhydrous DMSO (molecular biology grade)
Analytical balance (microbalance recommended for small quantities)

Sterile microcentrifuge tubes (e.g., 1.5 mL)
Vortex mixer

Pipettes and tips

Procedure

Weighing: Tare a sterile microcentrifuge tube. Accurately weigh out 1.2 mg of Antibacterial
Agent 157 [2].
Solvation: Add 1.0 mL of anhydrous DMSO directly to the tube.

Mixing: Cap the tube securely and vortex for 1-2 minutes or until no visible solid particles
remain. The solution should appear clear.

Storage: Prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles. For long-
term storage, follow the supplier's recommendation to store under the conditions provided in the

Certificate of Analysis [1].

Notes and Considerations

The provided solubility (1.2 mg/mL) is a precise value for one source [2]. It is advisable to

confirm this in your specific experimental context.
This stock solution can be used as a master stock for further dilution in aqueous buffers or

culture media for biological assays. Be aware that high concentrations of DMSO in cell-based
assays can be cytotoxic; final DMSO concentrations should typically be kept below 0.1-1.0%.

As with handling any chemical, use appropriate personal protective equipment (PPE) such as
gloves and safety glasses [2].

Application Workflow for Antibacterial Assays

The following diagram illustrates a general experimental workflow for using Antibacterial Agent 157 in

antifungal assays, based on its known mechanism of action.
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Prepare Stock Solution
(1.2 mg/mL in DMSO)

Dilute in Culture Medium

Apply to B. cinerea Culture

Incubate and Assess

Observed Outcome:
Inhibition of Protein Synthesis

 Molecular Action

Final Effect:
Gray Mold Resistance Control

 Phenotypic Outcome
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Knowledge Gaps and Further Research

The available data is limited to basic chemical properties and solubility. Key information for comprehensive

application notes is currently missing:

Detailed Biological Protocols: Specific MIC/MBC values, detailed protocols for antifungal activity

assessment against Botrytis cinerea, and cytotoxicity data are not available in the search results [1].
Mechanism of Action: While it is known that the compound "can influence the protein synthesis of

Botrytis cinerea" [1], the precise molecular target and signaling pathways involved have not been
elucidated.
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Stability Data: The stability of the compound in DMSO stock solutions or in various biological buffers

over time is not detailed.

Conclusion

In summary, while a key parameter—solubility in DMSO (1.2 mg/mL)—is available to facilitate solution

preparation [2], researchers should be prepared to conduct foundational experiments to establish robust

biological protocols, as detailed application notes for this specific compound are not publicly available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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